Cas no 506420-79-7 (D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI))

D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI) structure
506420-79-7 structure
Product Name:D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI)
CAS No:506420-79-7
MF:C8H13NO2
MW:155.194322347641
CID:934055
PubChem ID:97048091
Update Time:2025-04-19

D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI)
    • (2R,3S)-3-Cyclopropylpyrrolidine-2-carboxylic acid
    • 506420-79-7
    • Inchi: 1S/C8H13NO2/c10-8(11)7-6(3-4-9-7)5-1-2-5/h5-7,9H,1-4H2,(H,10,11)/t6-,7+/m0/s1
    • InChI Key: QQGTVBMZYONHPG-NKWVEPMBSA-N
    • SMILES: OC([C@H]1[C@@H](CCN1)C1CC1)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.3Ų
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